Cas no 23197-98-0 (Guanosine5'-(tetrahydrogen triphosphate), 8-bromo-)
8-Bromoguanosine 5'-(tetrahydrogen triphosphate), or 8-Br-GTP, is a modified nucleotide analog where the guanine base is substituted with a bromine atom at the 8-position. This structural alteration enhances its utility in biochemical and biophysical studies, particularly in probing nucleic acid interactions and enzyme mechanisms. The bromine moiety facilitates cross-linking and photoaffinity labeling, making it valuable for studying GTP-binding proteins and polymerase activities. Its stability under physiological conditions allows for precise investigations into nucleotide-dependent processes. Additionally, 8-Br-GTP serves as a substrate analog in enzymatic assays, offering insights into nucleotide selectivity and catalytic mechanisms. Its compatibility with standard biochemical techniques underscores its versatility in research applications.
23197-98-0 structure
Product Name:Guanosine5'-(tetrahydrogen triphosphate), 8-bromo-
CAS No:23197-98-0
MF:C10H15BrN5O14P3
MW:602.07648396492
CID:251831
PubChem ID:3082215
Update Time:2025-10-07
Guanosine5'-(tetrahydrogen triphosphate), 8-bromo- Chemical and Physical Properties
Names and Identifiers
-
- Guanosine5'-(tetrahydrogen triphosphate), 8-bromo-
- [[(2R,3S,4R,5R)-5-(2-amino-1-bromo-6-oxopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
- 8- BROMOGUANOSINE- 5'- O- TRIPHOSPHATE ( 8-BR-GTP )
- 8-Bromo-GTP
- 8-bromoguanosine 5'-triphosphate
- 8-bromoguanosine triphosphate
- 8-Br-GTP
- Guanosine 5'-(tetrahydrogen triphosphate), 8-bromo-
- DTXSID10177777
- [[(2R, 3S, 4R, 5R)-5-(2-amino-1-bromo-6-oxopurin-9-yl)-3, 4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
- 23197-98-0
- DTXCID70100268
-
- Inchi： 1S/C10H15BrN5O14P3/c11-16-8(19)4-7(14-10(16)12)15(2-13-4)9-6(18)5(17)3(28-9)1-27-32(23,24)30-33(25,26)29-31(20,21)22/h2-3,5-6,9,17-18H,1H2,(H2,12,14)(H,23,24)(H,25,26)(H2,20,21,22)/t3-,5-,6-,9-/m1/s1
- InChI Key： LFZGZIRXCAZYFU-UUOKFMHZSA-N
- SMILES： BrN1C(N)=NC2=C(C1=O)N=CN2[C@H]1[C@@H]([C@@H]([C@@H](COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O1)O)O
Computed Properties
- Exact Mass: 600.90100
- Monoisotopic Mass: 600.90117g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 16
- Heavy Atom Count: 33
- Rotatable Bond Count: 8
- Complexity: 964
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -4.8
- Topological Polar Surface Area: 286Ų
Experimental Properties
- PSA: 328.53000
- LogP: -0.99200
Guanosine5'-(tetrahydrogen triphosphate), 8-bromo- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B276307-50μl |
Guanosine5'-(tetrahydrogen triphosphate), 8-bromo- |
23197-98-0 | ≥95% | 50μl |
¥1206.90 | 2023-09-04 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B938236-5mg |
8-Br-GTP |
23197-98-0 | ≥98% | 5mg |
￥5,400.00 | 2022-09-29 |
Guanosine5'-(tetrahydrogen triphosphate), 8-bromo- Related Literature
-
Alice Collier,Gerd Wagner Org. Biomol. Chem. 2006 4 4526
-
Georgii V. Sidorov,Nikolai F. Myasoedov Russ. Chem. Rev. 1999 68 229
Related Categories
- Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleoside triphosphates
- Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleotides Purine ribonucleoside triphosphates
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